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Compound of Interest

Compound Name: MurA-IN-2

Cat. No.: B12399184 Get Quote

Essential Safety and Handling Guide for MurA-
IN-2
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling MurA-IN-2, a potent MurA inhibitor with antibacterial activity. The following procedures

are designed to minimize risk and establish clear operational and disposal plans.

Chemical and Physical Properties
While a comprehensive Safety Data Sheet (SDS) for MurA-IN-2 (CAS No. 2164447-18-9) is

not readily available in public domains, its chemical structure, containing a chloroacetamide

functional group, allows for an informed assessment of its likely properties and hazards. The

information presented below is a synthesis of data from suppliers and safety data for

structurally related compounds.
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Property Value Source/Notes

Chemical Name

2-Chloro-N-

(decahydronaphthalen-1-

yl)acetamide

Based on SMILES string and

chemical structure.

CAS Number 2164447-18-9 [1]

Molecular Formula C12H18ClNO
Calculated from the chemical

structure.

Molecular Weight 227.73 g/mol
Calculated from the chemical

structure.

Appearance Solid
Typical for this type of

compound.

Purity
>98% (or as specified by

supplier)

Varies by supplier. Always

consult the Certificate of

Analysis.

Solubility Soluble in DMSO

A common solvent for this

class of compounds. Check

supplier information for

specifics.

Storage Conditions

Dry, dark, and at 0 - 4°C for

short term (days to weeks) or

-20°C for long term (months to

years).

Standard practice for research

compounds to ensure stability.

Shipping Conditions

Room temperature in

continental US; may vary

elsewhere.

[1]

Hazard Identification and Personal Protective
Equipment (PPE)
MurA-IN-2 contains a chloroacetamide functional group, which is a known reactive moiety.

Compounds containing this group are often classified as toxic and may cause allergic skin
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reactions. Therefore, stringent safety precautions are mandatory.

Potential Hazards:

Toxic if swallowed.[2][3]

May cause an allergic skin reaction.[2][3][4]

Suspected of damaging fertility.[2][3][4]

May cause serious eye irritation.

May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

PPE Category Recommended Equipment

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[3]

Hand Protection
Wear impervious gloves (e.g., nitrile). Gloves

must be inspected prior to use.[3]

Skin and Body Protection

Wear a lab coat, and consider additional

protective clothing such as an apron or coveralls

for larger quantities. Ensure skin is not exposed.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If aerosols or dusts are

generated, a NIOSH-approved respirator with

an appropriate cartridge is recommended.

Handling and Storage Procedures
Safe Handling:

Handle in accordance with good industrial hygiene and safety practices.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemos.de/import/data/msds/GB_en/79-07-2-A0023494-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_120972784_2-ChloroAcetamide-CASNO-79-07-2-MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/79-07-2-A0023494-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_120972784_2-ChloroAcetamide-CASNO-79-07-2-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC148410050&productDescription=2-CHLOROACETAMIDE+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/79-07-2-A0023494-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_120972784_2-ChloroAcetamide-CASNO-79-07-2-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC148410050&productDescription=2-CHLOROACETAMIDE+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_120972784_2-ChloroAcetamide-CASNO-79-07-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_120972784_2-ChloroAcetamide-CASNO-79-07-2-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with skin, eyes, and clothing.

Avoid formation of dust and aerosols.

Use only in a chemical fume hood.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First-Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.[2][3]

If on Skin: Wash off immediately with soap and plenty of water. If skin irritation or a rash

occurs, get medical advice/attention. Take off contaminated clothing and wash it before

reuse.[2][3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Accidental Release Measures:

Ensure adequate ventilation.

Wear appropriate personal protective equipment.
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Avoid dust formation.

For small spills, carefully sweep up the solid material and place it into a suitable container for

disposal.

For large spills, prevent entry into waterways, sewers, basements, or confined areas.

Disposal Plan
Dispose of waste in accordance with local, state, and federal regulations. Contact a licensed

professional waste disposal service to dispose of this material. Contaminated packaging should

be treated as the product itself.

Experimental Workflow for Handling MurA-IN-2
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MurA-IN-2 Handling Workflow

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Chemical Fume Hood

Gather Materials
(MurA-IN-2, Solvents, Glassware)

Weigh MurA-IN-2 in Fume Hood

Dissolve in Appropriate Solvent
(e.g., DMSO)

Perform Experiment

Decontaminate Glassware

Dispose of Liquid and Solid Waste
in Designated Hazardous Waste Containers

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of MurA-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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